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Compound of Interest

Compound Name:

[Tris(4-

methoxyphenyl)methyl]phosphani

um iodide

CAS No.: 1050-47-1

Cat. No.: B3319013

Get Quote

High-Performance Reagent for Stereoselective Olefination and Mitochondrial Targeting

Executive Summary
Methyltris(4-methoxyphenyl)phosphonium iodide is a specialized organophosphorus salt

derived from the electron-rich phosphine, tris(4-methoxyphenyl)phosphine (also known as

trianisylphosphine). Unlike the ubiquitous triphenylphosphonium (TPP) salts, this compound

features three methoxy (-OCH₃) groups at the para positions of the phenyl rings. These

electron-donating groups (EDGs) fundamentally alter the electronic landscape of the

phosphorus center, enhancing the nucleophilicity of the precursor phosphine and destabilizing

the resulting ylide.

This guide details the physicochemical properties, synthesis protocols, and critical applications

of this salt in Z-selective Wittig reactions and mitochondrial-targeted drug delivery, where its

unique lipophilic cation profile offers distinct advantages over standard TPP vectors.
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Chemical Identity & Structural Analysis[1]
Nomenclature and Structure

IUPAC Name: Methyltris(4-methoxyphenyl)phosphonium iodide

Common Synonyms: Methyltrianisylphosphonium iodide; [(4-MeOC₆H₄)₃PMe]⁺ I⁻

Molecular Formula: C₂₂H₂₄IO₃P

Molecular Weight: ~494.3 g/mol

Core Structure: A tetrahedral phosphorus(V) center bonded to one methyl group and three 4-

methoxyphenyl rings. The counterion is iodide (I⁻).

Electronic Properties (The "Methoxy Effect")
The defining feature of this salt is the para-methoxy substituent.

Electron Donation: Through resonance (+M effect), the oxygen lone pairs donate electron

density into the aromatic ring, which is transmitted to the phosphorus center.

Phosphine Nucleophilicity: The precursor, tris(4-methoxyphenyl)phosphine, is significantly

more nucleophilic than triphenylphosphine due to this electron enrichment.

Ylide Destabilization: Upon deprotonation to form the ylide (phosphorane), the electron-rich

phosphorus center is less able to stabilize the adjacent carbanion negative charge via

inductive withdrawal compared to the phenyl analog. This results in a "hotter," more reactive

ylide, which is critical for kinetic control in olefination reactions.
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Property
Triphenylphosphonium
(TPP) Salt

Trianisylphosphonium
(TAP) Salt

Substituent Effect Neutral (H) Electron Donating (-OCH₃)

Phosphorus Character Standard Electrophilicity
Reduced Electrophilicity

(Electron Rich)

Ylide Stability Moderate Low (Highly Reactive)

Solubility (Polar) Moderate
Enhanced (due to ether

oxygens)

Lipophilicity (logP) High
Tunable (Methoxy groups add

polarity)

Synthesis Protocol
Objective: Efficient quaternization of tris(4-methoxyphenyl)phosphine with methyl iodide.

Reagents & Equipment
Precursor: Tris(4-methoxyphenyl)phosphine (CAS: 855-38-9).

Alkylating Agent: Methyl Iodide (MeI) (Excess).

Solvent: Toluene (non-polar, precipitates product) or THF.

Safety: MeI is a volatile carcinogen. All operations must be performed in a certified fume

hood.

Step-by-Step Methodology
Dissolution: Dissolve 10.0 mmol of tris(4-methoxyphenyl)phosphine in 20 mL of anhydrous

Toluene under an inert atmosphere (N₂ or Ar).

Addition: Add 15.0 mmol (1.5 eq) of Methyl Iodide dropwise to the stirring solution.

Note: The reaction is exothermic. The electron-rich phosphine reacts faster than TPP.
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Reflux/Stir: Stir at room temperature for 4 hours. If precipitation is slow, heat to mild reflux

(60°C) for 1 hour, then cool.

Precipitation: The salt will form a white to off-white precipitate.

Isolation: Filter the solid using a sintered glass funnel. Wash the cake 3x with cold diethyl

ether to remove unreacted phosphine and excess MeI.

Drying: Dry under high vacuum (0.1 mmHg) for 6 hours to remove trace solvents.
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Figure 1: Synthesis workflow for the quaternization of trianisylphosphine.

Reactivity & Applications
The Wittig Reaction: Enhancing Z-Selectivity
The primary synthetic application of this salt is as a precursor for non-stabilized ylides in the

Wittig reaction.

Mechanism: The salt is deprotonated by a strong base (e.g., NaHMDS, KOtBu) to generate

the ylide.

Selectivity Logic: The electron-donating methoxy groups destabilize the ylide. According to

the Schlosser/Vedejs models, highly reactive (unstable) ylides react with aldehydes via an

early, puckered transition state (TS) to minimize steric interactions, leading predominantly to

the Z-alkene (cis) product.

Advantage: Trianisyl-derived ylides often exhibit higher Z-selectivity than their triphenyl

counterparts because the "hotter" ylide commits to the kinetic product (Z) faster, with less

reversibility in the oxaphosphetane formation step.
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Mitochondrial Targeting (Delocalized Lipophilic Cations)
Like TPP, the Methyltris(4-methoxyphenyl)phosphonium cation is a Delocalized Lipophilic

Cation (DLC). It can pass through the hydrophobic mitochondrial inner membrane and

accumulate in the matrix, driven by the negative membrane potential (ΔΨm ~ -150 to -180 mV).

Bioavailability: The methoxy groups increase the polarity of the molecule compared to the

unsubstituted phenyl rings. This can improve solubility in biological media (cytosol) while

retaining sufficient lipophilicity for membrane crossing.

Payload Delivery: This salt moiety is used to tag fluorophores, antioxidants, or cytotoxins,

directing them specifically to the mitochondria for imaging or therapeutic action (e.g.,

inducing apoptosis in cancer cells).
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Figure 2: Mechanistic pathway for Z-selective olefination using Trianisyl-derived ylides.
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Safety & Handling
Hazards: Phosphonium salts are generally irritants to eyes, skin, and the respiratory tract.

The iodide counterion can degrade to release iodine over time (yellowing), which is

corrosive.

Storage: Store in a cool, dry place under inert gas (Argon) to prevent moisture absorption

(hygroscopic) and oxidation.

Disposal: Dispose of as halogenated organic waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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